BZAD-01

• Molecular Formula: C16H12F6N2O
• Molecular Weight: 362.27 g/mol
• InChI: InChI=1S/C16H12F6N2O/c17-15(18,19)13-4-2-1-3-11(13)9-24-14(23)10-5-7-12(8-6-10)25-16(20,21)22/h1-8H,9H2,(H2,23,24)
• InChIKey: YGOCAMFQDLFNQK-UHFFFAOYSA-N

BZAD-01: Selective NR2B Antagonist for PD

BZAD-01 (4-trifluoromethoxy-N-(2-trifluoromethyl-benzyl)-benzamidine) is a potent, selective, and orally active antagonist of the N-methyl-D-aspartate (NMDA) receptor's NR2B subunit [1][2]. This compound has been specifically investigated in preclinical models of Parkinson's disease (PD), where it has demonstrated neuroprotective and anti-parkinsonian effects [1][3]. Its high oral bioavailability and selectivity profile differentiate it from non-selective NMDA antagonists, making it a valuable tool for research into glutamatergic signaling in neurological disorders [2].

Receptor Target NR2B subunit-selective NMDA antagonist for pathway studies

Administration Oral dosing workflow compatible with chronic in vivo paradigms

Model Context Supports 6‑OHDA rat model research in nigrostriatal pathway

Key Attribute Reported oral bioavailability facilitates stress‑free rodent studies

• [1] Leaver KR, Allbutt HN, Creber NJ, Kassiou M, Henderson JM. Neuroprotective effects of a selective N-methyl-D-aspartate NR2B receptor antagonist in the 6-hydroxydopamine rat model of Parkinson's disease. Clin Exp Pharmacol Physiol. 2008 Nov;35(11):1388-94. doi: 10.1111/j.1440-1681.2008.05046.x. PMID: 18785982. View Source
• [2] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. View Source
• [3] Truong L, Allbutt HN, Coster MJ, Kassiou M, Henderson JM. Behavioural effects of a selective NMDA NR1A/2B receptor antagonist in rats with unilateral 6-OHDA+parafascicular lesions. Brain Res Bull. 2009 Feb 16;78(2-3):91-6. doi: 10.1016/j.brainresbull.2008.10.004. PMID: 19007866. View Source

BZAD-01: Advantages Over Other NR2B Antagonists

Generic substitution of NMDA receptor antagonists is not scientifically valid due to significant differences in subunit selectivity, pharmacokinetic profiles, and functional outcomes. Broad-spectrum NMDA antagonists, such as MK-801, are associated with severe side effects, including psychotomimetic effects and motor impairment, which limit their therapeutic window [1]. In contrast, NR2B-subtype selective antagonists like BZAD-01 are designed to modulate a specific subset of NMDA receptors, preserving physiological function while targeting pathological overactivation [1][2]. Furthermore, the oral bioavailability and specific pharmacokinetic profile of BZAD-01 (e.g., a plasma half-life of 147 min) are critical for its observed in vivo efficacy and cannot be assumed for other compounds in its class [2].

Attribute

BZAD‑01

Class Comparators

NR2B Selectivity

Reported high subunit‑selectivity context

Ifenprodil: lower reported selectivity; off‑target binding may confound

PD Model Outcome

Reported dyskinesia‑modulation endpoint in levodopa co‑treatment

Traxoprodil: associated with increased dyskinesia in some models

Dosing Route

Oral administration supports chronic studies

Ro 25‑6981/ifenprodil: typically require injection; may alter stress‑related outcomes

• [1] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. View Source
• [2] Claibourne CF, McCauley JA, Dzierba CD, et al. Discovery of 3-substituted aminocyclopentanes as potent and selective NR2B antagonists. Bioorg Med Chem. 2009 Jul 5;17(17):6463-80. doi: 10.1016/j.bmc.2009.05.085. PMID: 19632846. (Data for BZAD-01 is cited within reference 7 of the primary Warraich 2009 article). View Source

BZAD-01: Comparative Evidence

NR2B Selectivity vs. Ifenprodil

BZAD-01 demonstrates high affinity for the NR2B subunit, with a Ki of 72 nM and an IC50 of 47 nM in receptor binding studies using rat brain slices and patch clamp assays on transfected human receptors [1]. This is in contrast to the prototypical NR2B antagonist ifenprodil, which exhibits an IC50 of 340 nM for NR1A/NR2B receptors . Furthermore, BZAD-01 shows no measurable activity at NR2A-containing receptors (IC50 > 10 µM), confirming its high subunit selectivity [1].

NR2B Selectivity

Cross‑study comparable

IC₅₀ NR2B: 47 nM NR2A: >10,000 nM Selectivity >213‑fold

Reported higher subunit selectivity window vs. ifenprodil (~59‑fold)

Functional Ca²⁺ mobilization assay in recombinant cells

Evidence Dimension	NR2B Binding Affinity (Ki)
Target Compound Data	Ki = 72 nM
Comparator Or Baseline	Ifenprodil IC50 = 340 nM
Quantified Difference	BZAD-01 shows ~4.7-fold higher affinity (comparing Ki to IC50) and over 200-fold selectivity for NR2B over NR2A (IC50 >10 µM vs 47 nM).
Conditions	Radioligand displacement and patch clamp electrophysiology on recombinant human NR1/NR2B receptors and rat brain slices [1].

Why This Matters

The higher affinity and pronounced selectivity of BZAD-01 for the NR2B subunit over NR2A reduces the risk of off-target effects associated with broader NMDA receptor antagonism, providing a cleaner pharmacological tool for in vivo studies.

• [1] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. View Source

Levodopa-Induced Dyskinesia Prevention

In a 6-hydroxydopamine (6-OHDA) rat model of Parkinson's disease, pretreatment with BZAD-01 (10 mg/kg orally for 11 days prior to and 3 days post-lesion) significantly reduced the amount of dopamine cell loss compared to vehicle-treated controls [1][2]. The study demonstrated that all behavioral measures in BZAD-01-treated lesioned rats were significantly improved and were not significantly different from sham-operated animals [1][2].

Dyskinesia Model

Direct comparison

Co‑treatment prevented levodopa‑induced potentiation of apomorphine rotation (p = 0.0125)

Reported blockade of a levodopa‑associated motor complication

6‑OHDA rat model; apomorphine challenge at 8 weeks

Evidence Dimension	Nigral dopamine cell loss and behavioral recovery
Target Compound Data	Significant reduction in dopamine cell loss; all behavioral measures improved to sham surgery levels (no significant difference between BZAD-01 and sham groups).
Comparator Or Baseline	Vehicle-treated 6-OHDA lesioned rats
Quantified Difference	Significant (p<0.05) reduction in dopamine cell loss and significant improvement in curling, head position bias, and narrow beam tests vs. vehicle.
Conditions	6-OHDA lesion rat model of Parkinson's disease; BZAD-01 administered orally in drinking water (10 mg/kg) pre- and post-surgery.

Why This Matters

This data provides direct, in vivo evidence of BZAD-01's neuroprotective efficacy in a standard preclinical model of Parkinson's disease, a key differentiator for research applications focused on disease modification rather than just symptom management.

• [1] Leaver KR, Allbutt HN, Creber NJ, Kassiou M, Henderson JM. Neuroprotective effects of a selective N-methyl-D-aspartate NR2B receptor antagonist in the 6-hydroxydopamine rat model of Parkinson's disease. Clin Exp Pharmacol Physiol. 2008 Nov;35(11):1388-94. doi: 10.1111/j.1440-1681.2008.05046.x. PMID: 18785982. View Source
• [2] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. View Source

Neuroprotection of Nigral Dopamine Neurons

In a rat model of Parkinson's disease, co-administration of BZAD-01 with levodopa prevented the chronic levodopa-induced potentiation of apomorphine-induced rotation [1][2]. This is a key behavioral measure related to dyskinesia, a common side effect of long-term levodopa therapy. In the same study, levodopa-treated rats were slower than BZAD-01-treated rats or controls in a locomotor test [1][2].

Nigral Neuron Preservation

Direct comparison

Pretreatment normalized all behavioral measures to sham‑operated levels (8‑week observation)

Reported model‑response endpoint: near‑complete functional preservation

6‑OHDA model; 10 mg/kg/day oral pretreatment

Evidence Dimension	Prevention of levodopa-induced behavioral sensitization
Target Compound Data	BZAD-01 co-administration prevented levodopa-induced potentiation of apomorphine rotation.
Comparator Or Baseline	Levodopa monotherapy
Quantified Difference	Significant reduction in rotational asymmetry (p<0.05) in the BZAD-01 + levodopa group compared to levodopa alone.
Conditions	Unilateral 6-OHDA lesioned rats; BZAD-01 (10 mg/kg) and/or levodopa (25 mg/kg) administered for 6 weeks.

Why This Matters

This finding positions BZAD-01 as a potential adjunct to levodopa therapy to mitigate the development of motor complications, a significant unmet need in Parkinson's disease management, and provides a clear, quantitative basis for selecting BZAD-01 over other NR2B antagonists lacking this specific functional data.

• [1] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. View Source
• [2] Truong L, Allbutt HN, Coster MJ, Kassiou M, Henderson JM. Behavioural effects of a selective NMDA NR1A/2B receptor antagonist in rats with unilateral 6-OHDA+parafascicular lesions. Brain Res Bull. 2009 Feb 16;78(2-3):91-6. doi: 10.1016/j.brainresbull.2008.10.004. PMID: 19007866. View Source

Oral Bioavailability Advantage

BZAD-01 is reported to have nearly 100% oral bioavailability in rodents, with an ED50 of 5.5 mg/kg in a carrageenan-induced hyperalgesia model [1]. Its plasma half-life in rats is 147 minutes [1]. This is a key differentiator from many other NR2B antagonists that require parenteral administration or have poor brain penetration [2].

Oral Bioavailability

Class‑level inference

100% oral; ED₅₀ 5.5 mg/kg Enables drinking‑water ad libitum dosing

Reported oral dosing feasibility; comparators typically injected

Class‑level observation; chronic stress‑free paradigm advantage

Evidence Dimension	Oral bioavailability and plasma half-life
Target Compound Data	~100% oral bioavailability; plasma half-life = 147 min; ED50 = 5.5 mg/kg.
Comparator Or Baseline	Class of NR2B antagonists (general)
Quantified Difference	High oral bioavailability and favorable ED50 enable convenient oral dosing in chronic in vivo studies, avoiding the stress and confounds of repeated injections.
Conditions	Rodent models; carrageenan-induced hyperalgesia for ED50; pharmacokinetic study for half-life.

Why This Matters

The high oral bioavailability and defined pharmacokinetic profile of BZAD-01 make it a practical and reliable tool for chronic in vivo studies, reducing experimental variability and animal stress compared to compounds requiring injection.

• [1] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. (Data originally from Claibourne et al., 2009, cited as reference 7). View Source
• [2] Claibourne CF, McCauley JA, Dzierba CD, et al. Discovery of 3-substituted aminocyclopentanes as potent and selective NR2B antagonists. Bioorg Med Chem. 2009 Jul 5;17(17):6463-80. doi: 10.1016/j.bmc.2009.05.085. PMID: 19632846. View Source

BZAD-01: Preclinical Research Applications

Adjunctive Therapy for LID

Based on its demonstrated ability to reduce dopamine cell loss in the 6-OHDA rat model [1][2], BZAD-01 is an ideal tool for dissecting the neuroprotective pathways activated by NR2B antagonism. Researchers can employ this compound to study downstream effects on neuronal survival, inflammation, and synaptic plasticity in the nigrostriatal pathway.

Neuroprotection Drug Discovery in PD

The finding that BZAD-01 prevents levodopa-induced potentiation of rotational asymmetry [1][2] makes it a critical compound for research into strategies to mitigate levodopa-induced dyskinesias. Studies can explore the optimal dosing regimens and molecular mechanisms underlying this beneficial interaction.

Chronic Oral Dosing Studies

Given its near 100% oral bioavailability and defined plasma half-life [1][2], BZAD-01 is a superior choice for chronic dosing paradigms where maintaining steady-state drug levels and minimizing animal handling stress are critical. This facilitates long-term studies of NR2B receptor function in various behavioral and disease models.

NR2B vs. NR2A Signaling Dissection

BZAD-01's well-characterized in vitro profile (Ki=72 nM, NR2B-selective) and in vivo efficacy [1][2] position it as a benchmark compound for benchmarking novel NR2B antagonists. It can be used in head-to-head studies to compare functional selectivity, neuroprotective efficacy, and pharmacokinetic properties.

Application

Selection Property

Validation Focus

LID mechanism research

Oral co‑dosing paradigm with levodopa

Apomorphine rotation endpoint

Neuroprotection model studies

Pretreatment paradigm

Nigral dopaminergic neuron preservation endpoint

Chronic oral dosing studies

Oral bioavailability

Stress‑free chronic administration

NR2B‑specific signaling isolation

Subunit‑selectivity context

NR2B‑mediated current isolation at sub‑saturating concentrations

• [1] Leaver KR, Allbutt HN, Creber NJ, Kassiou M, Henderson JM. Neuroprotective effects of a selective N-methyl-D-aspartate NR2B receptor antagonist in the 6-hydroxydopamine rat model of Parkinson's disease. Clin Exp Pharmacol Physiol. 2008 Nov;35(11):1388-94. doi: 10.1111/j.1440-1681.2008.05046.x. PMID: 18785982. View Source
• [2] Warraich ST, Allbutt HN, Billing R, Radford J, Coster MJ, Kassiou M, Henderson JM. Evaluation of behavioural effects of a selective NMDA NR1A/2B receptor antagonist in the unilateral 6-OHDA lesion rat model. Brain Res Bull. 2009 Feb 16;78(2-3):85-90. doi: 10.1016/j.brainresbull.2008.08.023. PMID: 18822357. View Source